Cas no 951887-81-3 (3-Iodo-4'-n-propylbenzophenone)

• Product Name: 3-Iodo-4'-n-propylbenzophenone
• CAS No: 951887-81-3
• MF: C₁₆H₁₅IO
• MW: 350.194176912308
• CID: 4722248
• Update Time: 2025-06-13

3-Iodo-4'-n-propylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4'-n-propylbenzophenone
• (3-Iodophenyl)(4-propylphenyl)methanone

• Inchi： 1S/C16H15IO/c1-2-4-12-7-9-13(10-8-12)16(18)14-5-3-6-15(17)11-14/h3,5-11H,2,4H2,1H3
• InChI Key： PKCDFILYTAJFBU-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(C1C=CC(=CC=1)CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 268
• Topological Polar Surface Area: 17.1

Additional information on 3-Iodo-4'-n-propylbenzophenone

Professional Introduction to 3-Iodo-4'-n-propylbenzophenone (CAS No. 951887-81-3)

3-Iodo-4'-n-propylbenzophenone, with the chemical formula C₁₇H₁₄I, is a significant compound in the realm of organic synthesis and pharmaceutical research. This aromatic iodinated ketone has garnered considerable attention due to its versatile applications in various chemical transformations, particularly in cross-coupling reactions and as an intermediate in the synthesis of biologically active molecules. The presence of both an iodine substituent and a propyl group on a benzophenone backbone imparts unique reactivity, making it a valuable tool for synthetic chemists.

The CAS No. 951887-81-3 uniquely identifies this compound in scientific literature and industrial applications, underscoring its importance in the chemical supply chain. Its molecular structure, featuring a benzophenone core with an iodine atom at the 3-position and a propyl group at the 4'-position, allows for facile participation in palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of novel pharmaceuticals and agrochemicals.

In recent years, the demand for iodinated aromatic compounds has surged due to their utility as intermediates in drug discovery. The electrophilic nature of the iodine atom in 3-Iodo-4'-n-propylbenzophenone makes it an excellent precursor for generating biaryl structures, which are prevalent in many therapeutic agents. For instance, studies have demonstrated its effectiveness in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The propyl substituent further enhances its reactivity by influencing electronic and steric properties, enabling fine-tuned control over reaction outcomes.

One of the most compelling aspects of 3-Iodo-4'-n-propylbenzophenone is its role in photoredox catalysis. The benzophenone moiety can undergo single-electron oxidation under specific light conditions, generating an active radical species that participates in various transformations. This property has been leveraged in recent research to develop sustainable synthetic methodologies that minimize waste and energy consumption. Such advancements align with global efforts to promote green chemistry principles, making compounds like 3-Iodo-4'-n-propylbenzophenone indispensable in modern synthetic strategies.

The compound's application extends beyond pharmaceuticals into materials science. For example, it has been explored as a building block for organic semiconductors and light-emitting diodes (OLEDs). The ability to functionalize the benzophenone core with diverse groups allows for the design of materials with tailored electronic properties. Recent publications highlight its use in creating novel polymers that exhibit high charge carrier mobility, which is essential for next-generation electronic devices.

From a synthetic chemistry perspective, 3-Iodo-4'-n-propylbenzophenone serves as a versatile intermediate for constructing more complex molecules. Its reactivity can be harnessed to introduce various functional groups at different positions on the aromatic ring, enabling the synthesis of heterocyclic compounds and other pharmacologically relevant scaffolds. Researchers have utilized this compound to develop novel analogs of existing drugs by employing palladium-catalyzed coupling reactions followed by further functionalization.

The industrial significance of CAS No. 951887-81-3 cannot be overstated. It is widely used by pharmaceutical companies and academic institutions for both exploratory research and large-scale synthesis. Its availability from multiple chemical suppliers ensures that researchers can conduct experiments without significant logistical challenges. Moreover, its stability under standard storage conditions makes it a reliable choice for long-term projects requiring consistent quality.

In conclusion, 3-Iodo-4'-n-propylbenzophenone represents a cornerstone compound in modern organic synthesis and pharmaceutical development. Its unique structural features and reactivity make it indispensable for constructing complex molecules across multiple disciplines. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its role as a key player in the chemical industry.